Cas no 117957-62-7 ((1R-cis)-3-Aminocyclopentanemethanol)

• Product Name: (1R-cis)-3-Aminocyclopentanemethanol
• CAS No: 117957-62-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD19203873
• CID: 2183384
• PubChem ID: 11815328
• Update Time: 2025-04-21

(1R-cis)-3-Aminocyclopentanemethanol Chemical and Physical Properties

Names and Identifiers

• (1R,3s)-(3-aminocyclopentyl) methanol
• (1R, 3S)-(3-Amino-cyclopentyl)-methanol
• DB-257443
• (1R,3S)-3-amino-cyclopentanemethanol
• CS-0166157
• 102099-18-3
• rac-((1R,3S)-3-aminocyclopentyl)methanol
• (1R-cis)-3-Aminocyclopentanemethanol
• ((1R,3S)-3-aminocyclopentyl)methanol? (Pregabalin Impurity
• (cis-3-Aminocyclopentyl)methanol
• AKOS006339586
• [3-aminocyclopentyl]methanol, cis
• EN300-227595
• SCHEMBL805415
• ((1R,3S)-3-Aminocyclopentyl)methanol
• 863-555-5
• rac-[(1r,3s)-3-aminocyclopentyl]methanol
• PD019198
• cis-(3-Aminocyclopentyl)methanol
• 117957-62-7
• starbld0017030
• [(1R,3S)-3-aminocyclopentyl]methanol
• (1R,3S)-3-Aminocyclopentanemethanol; Cyclopentanemethanol, 3-amino-, (1R-cis)
• CS-0369206

• MDL： MFCD19203873
• Inchi： 1S/C6H13NO/c7-6-2-1-5(3-6)4-8/h5-6,8H,1-4,7H2/t5-,6+/m1/s1
• InChI Key： HVQDOKDLGGYIOY-RITPCOANSA-N
• SMILES： OC[C@@H]1CC[C@@H](C1)N

Computed Properties

• Exact Mass: 115.099714038Da
• Monoisotopic Mass: 115.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų